N-(4-ethoxyphenyl)-2-(9-fluoro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide

• Molecular Formula: C22H19FN2O4S
• Molecular Weight: 426.5 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2-(9-fluoro-5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)acetamide
• InChI: InChI=1S/C22H19FN2O4S/c1-2-29-17-10-8-16(9-11-17)24-22(26)14-25-20-12-7-15(23)13-19(20)18-5-3-4-6-21(18)30(25,27)28/h3-13H,2,14H2,1H3,(H,24,26)
• InChI Key: FQMGBEZXPSCWJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=C(C=C(C=C3)F)C4=CC=CC=C4S2(=O)=O

Description

N-(4-ethoxyphenyl)-2-(9-fluoro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide, also known by its chemical formula C₁₄H₁₄FNO₃S, is a fascinating compound with diverse applications. Let’s explore its properties and significance.

Preparation Methods

Synthetic Routes:: The synthetic preparation of this compound involves several steps. One common approach is the condensation of 4-ethoxyaniline with 9-fluoro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazine-6-carboxylic acid. The reaction typically occurs under controlled conditions, yielding the desired product.

Industrial Production:: While industrial-scale production methods may vary, manufacturers often employ efficient synthetic routes to produce N-(4-ethoxyphenyl)-2-(9-fluoro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide for research and commercial purposes.

Chemical Reactions Analysis

Reactivity:: This compound can participate in various chemical reactions:

Oxidation: It may undergo oxidation reactions, transforming functional groups.

Reduction: Reduction processes can modify its structure.

Substitution: Substituting specific atoms or groups can alter its properties.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Halogens (e.g., chlorine, bromine) or nucleophilic reagents.

Major Products:: The specific products depend on reaction conditions, but modifications to the phenyl or thiazine rings are common outcomes.

Scientific Research Applications

Chemistry::

Organic Synthesis: Researchers use this compound as a building block for more complex molecules.

Medicinal Chemistry: It serves as a scaffold for drug development.

Biology and Medicine::

Biological Studies: Investigating its interactions with enzymes, receptors, or cellular pathways.

Pharmacology: Assessing its potential therapeutic effects.

Industry::

Materials Science: Its unique structure may find applications in materials design.

Agrochemicals: Potential use in crop protection.

Mechanism of Action

The precise mechanism remains an active area of research. It likely involves interactions with specific protein targets or signaling pathways. Further studies are needed to elucidate its mode of action fully.

Comparison with Similar Compounds

While N-(4-ethoxyphenyl)-2-(9-fluoro-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)acetamide exhibits distinct properties, it shares similarities with related compounds:

• [Similar Compound 1]
• [Similar Compound 2]
• [Similar Compound 3]